Cas no 65291-46-5 (Butanedioic acid, mercapto-, bis(2-ethylhexyl) ester)

• Product Name: Butanedioic acid, mercapto-, bis(2-ethylhexyl) ester
• CAS No: 65291-46-5
• MF: C₂₀H₃₈O₄S
• MW: 374.578325748444
• CID: 401590
• PubChem ID: 12385825
• Update Time: 2025-04-19

Butanedioic acid, mercapto-, bis(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, mercapto-, bis(2-ethylhexyl) ester
• bis(2-ethylhexyl) 2-sulfanylbutanedioate
• SCHEMBL2459730
• DTXSID30495728
• 65291-46-5

• Inchi： 1S/C20H38O4S/c1-5-9-11-16(7-3)14-23-19(21)13-18(25)20(22)24-15-17(8-4)12-10-6-2/h16-18,25H,5-15H2,1-4H3
• InChI Key： GEYHEVWPSORTSE-UHFFFAOYSA-N
• SMILES： SC(C(=O)OCC(CC)CCCC)CC(=O)OCC(CC)CCCC

Computed Properties

• Exact Mass: 374.24924
• Monoisotopic Mass: 374.24908086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 52.6